3-[(4-bromophenyl)sulfonyl]-N-(4-methylbenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(4-bromophenyl)sulfonyl-N-[(4-methylphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H18BrN5O2S/c1-15-6-8-16(9-7-15)14-25-21-19-4-2-3-5-20(19)29-22(26-21)23(27-28-29)32(30,31)18-12-10-17(24)11-13-18/h2-13H,14H2,1H3,(H,25,26)
• InChI Key: PQQCJGQBOKHXLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC3=C(N=NN3C4=CC=CC=C42)S(=O)(=O)C5=CC=C(C=C5)Br
• Molecular Formula: C23H18BrN5O2S
• Molecular Weight: 508.4 g/mol
• CAS No.: 895640-49-0

Description

The compound you mentioned seems to be a complex organic molecule. It contains several functional groups and rings, including a bromophenyl group, a sulfonyl group, a methylbenzyl group, a triazolo ring, and a quinazolin ring.

Molecular Structure Analysis

The molecular formula of a similar compound is C23H18BrN5O2S, with an average mass of 508.390 Da and a monoisotopic mass of 507.036438 Da.

Physical And Chemical Properties Analysis

A similar compound, which is a cell-permeable triazolothienopyrimidine compound, has been found to be soluble in DMSO at 100 mg/mL.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

Compounds within the triazoloquinazoline family, including those structurally related to the specified compound, have been extensively studied for their pharmacological properties. For instance, triazoloquinazolinones have been synthesized and evaluated for their H1-antihistaminic activity, showing significant protection against histamine-induced bronchospasm in animal models. These findings suggest that the compound could have potential as a new class of antihistaminic agents with minimal sedative effects, offering an advantage over traditional therapies (Alagarsamy et al., 2008). Furthermore, derivatives of triazoloquinazoline have been identified as potent adenosine receptor antagonists, exhibiting high affinity for human A3 receptors. This indicates a potential for developing selective receptor modulators for treating various disorders, including cardiovascular diseases and cancer (Kim et al., 1996).

Antimicrobial and Anticancer Applications

Several studies have reported the synthesis and biological evaluation of triazoloquinazoline derivatives for their antimicrobial activities. Some compounds have shown good to moderate activities against various bacterial and fungal strains, indicating their potential use as antimicrobial agents (Bektaş et al., 2007). Moreover, novel triazoloquinazolin-amine derived ureas have been explored for their anticancer activity, with some derivatives displaying significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, suggesting a promising avenue for anticancer drug development (Reddy et al., 2015).

Agricultural Applications

The related research also extends to the field of agriculture, where substituted triazoloquinazolines have been evaluated for their herbicidal activity. These compounds have shown excellent efficacy in controlling a broad spectrum of vegetation at low application rates, indicating their potential as effective herbicides (Moran, 2003).

Future Directions

While the future directions for this specific compound are not available, similar compounds have shown potential in drug discovery and have been tested for antiproliferative activities against various bacterial and fungal strains.